1-(1,3-benzodioxol-5-ylmethyl)-4-{1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}piperazine

• IUPAC Name: [3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]piperidin-1-yl]-(3-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C23H29N3O3S/c1-17-6-12-30-22(17)23(27)26-7-2-3-19(15-26)25-10-8-24(9-11-25)14-18-4-5-20-21(13-18)29-16-28-20/h4-6,12-13,19H,2-3,7-11,14-16H2,1H3
• InChI Key: WNGSEFHETPFOIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)N2CCCC(C2)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H29N3O3S
• Molecular Weight: 427.6 g/mol

Description

The compound “1-(1,3-benzodioxol-5-ylmethyl)-4-{1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}piperazine” is a complex organic molecule. It contains several functional groups, including a benzodioxole, a thiophene, a carbonyl, and a piperazine.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each targeting a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzodioxole, thiophene, carbonyl, and piperazine groups would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the carbonyl group could undergo reactions such as nucleophilic addition or reduction, while the piperazine could participate in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be influenced by its molecular structure and functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing harm to the environment.

Future Directions

Future research on this compound could involve exploring its potential uses, investigating its mechanism of action, or developing more efficient methods for its synthesis.